Cas no 1374208-41-9 (6-Bromo-5-fluoroindoline-2,3-dione)

• Product Name: 6-Bromo-5-fluoroindoline-2,3-dione
• CAS No: 1374208-41-9
• MF: C₈H₃BrFNO₂
• MW: 244.01732468605
• MDL: MFCD28678391
• CID: 4592067
• PubChem ID: 67517039
• Update Time: 2025-06-07

6-Bromo-5-fluoroindoline-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-fluoroindoline-2,3-dione
• 6-bromo-5-fluoroisatin
• 1H-Indole-2,3-dione, 6-bromo-5-fluoro-
• ZWODPNMMHAURNN-UHFFFAOYSA-N
• 6-bromo-5-fluoro-1H-indole-2,3-dione
• SY129332
• 6-bromo-5-fluoro-2,3-dihydro-1H-indole-2,3-dione
• Z2687203936
• SB65822
• AS-36573
• SCHEMBL2731071
• DB-169816
• Z1946273004
• CS-0137580
• MFCD28678391
• AKOS027329544
• ZEC20841
• EN300-194350
• 1374208-41-9

• MDL： MFCD28678391
• Inchi： 1S/C8H3BrFNO2/c9-4-2-6-3(1-5(4)10)7(12)8(13)11-6/h1-2H,(H,11,12,13)
• InChI Key： ZWODPNMMHAURNN-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2C(C(NC=2C=1)=O)=O)F

Computed Properties

• Exact Mass: 242.93312g/mol
• Monoisotopic Mass: 242.93312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2

Additional information on 6-Bromo-5-fluoroindoline-2,3-dione

Comprehensive Overview of 6-Bromo-5-fluoroindoline-2,3-dione (CAS No. 1374208-41-9): Properties, Applications, and Research Insights

6-Bromo-5-fluoroindoline-2,3-dione (CAS No. 1374208-41-9) is a halogenated derivative of indoline-2,3-dione, a scaffold widely recognized for its significance in medicinal chemistry and material science. This compound, characterized by the presence of bromo and fluoro substituents, exhibits unique electronic and steric properties that make it a valuable intermediate in organic synthesis. Researchers and pharmaceutical developers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in the design of kinase inhibitors and antimicrobial agents.

The structural features of 6-Bromo-5-fluoroindoline-2,3-dione contribute to its reactivity and versatility. The indoline-2,3-dione core, also known as isatin, is a privileged structure in heterocyclic chemistry. The introduction of bromo and fluoro groups at the 5- and 6-positions enhances its electrophilic character, enabling selective cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig animations. These transformations are critical for constructing complex molecules in agrochemicals and pharmaceuticals.

In recent years, the demand for halogenated indoline derivatives has surged, driven by trends in personalized medicine and targeted therapy. A 2023 study highlighted the role of 6-Bromo-5-fluoroindoline-2,3-dione as a precursor for fluorescent probes used in bioimaging, addressing the growing need for non-invasive diagnostic tools. This aligns with the rise of "theranostics," a fusion of therapy and diagnostics, which dominates current biomedical research discussions.

From a synthetic perspective, the compound's CAS No. 1374208-41-9 serves as a key identifier for procurement and regulatory compliance. Its stability under ambient conditions and solubility in polar aprotic solvents like DMSO facilitate its use in high-throughput screening (HTS) platforms. Notably, computational studies suggest that the fluoro substituent improves metabolic stability, a hot topic in drug development circles where "lipophilic efficiency" (LipE) is a frequently searched term among medicinal chemists.

Environmental considerations also shape the discourse around 6-Bromo-5-fluoroindoline-2,3-dione. With the pharmaceutical industry emphasizing green chemistry, researchers explore solvent-free mechanochemical methods to derivatize this scaffold—a response to popular queries about "sustainable synthesis of halogenated compounds." Such approaches reduce waste generation while maintaining high atom economy, a principle heavily weighted in ESG (Environmental, Social, and Governance) metrics for chemical enterprises.

Analytical characterization of this compound typically involves LC-MS (Liquid Chromatography-Mass Spectrometry) and ¹⁹F NMR spectroscopy, techniques frequently discussed in online forums dedicated to analytical chemistry. The distinct bromo-induced isotopic pattern in mass spectra aids in structural confirmation, while the fluoro moiety provides a sensitive NMR handle—topics that rank highly in search engine queries related to "halogen NMR interpretation."

In material science, the electron-withdrawing nature of 6-Bromo-5-fluoroindoline-2,3-dione makes it a candidate for designing organic semiconductors. This connects with the booming interest in "flexible electronics" and "organic photovoltaics," where researchers seek novel electron-accepting units to improve device performance. Patent analyses reveal a steady increase in filings incorporating this scaffold since 2020, reflecting its industrial relevance.

Safety profiles of halogenated isatins remain a common search topic among laboratory personnel. While CAS 1374208-41-9 is not classified as hazardous under standard handling protocols, proper PPE (Personal Protective Equipment) including nitrile gloves and safety goggles is recommended—a precautionary measure aligned with OSHA guidelines often searched by EHS (Environment, Health, and Safety) professionals.

The commercial availability of 6-Bromo-5-fluoroindoline-2,3-dione through specialty chemical suppliers has expanded its accessibility to academic and industrial researchers. Pricing trends correlate with the fluctuating costs of bromination reagents, a variable monitored by procurement specialists who frequently search for "halogenation reagent alternatives" to optimize budgets.

Future research directions may explore the compound's utility in click chemistry or as a template for covalent inhibitors—areas gaining traction in drug discovery. As AI-assisted molecular design becomes mainstream (a top-searched topic in 2024), computational models predict that derivatives of 6-Bromo-5-fluoroindoline-2,3-dione could exhibit enhanced binding to biological targets like protein kinases, further solidifying its role in modern medicinal chemistry.